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Compound of Interest

Compound Name: LLP-3

{ Get Quote

Cat. No.: B15581999

This document provides essential safety and logistical information for the proper disposal of
LLP-3, a bioactive small molecule inhibitor. The following procedures are designed to ensure
the safety of laboratory personnel and compliance with standard laboratory waste management

practices.

Chemical and Physical Properties of LLP-3

A summary of the key quantitative data for LLP-3 is presented in the table below. This
information is critical for the safe handling and disposal of the compound.

Property Value
4-(3,5-Bis(benzyloxy)phenyl)-6-(5-chloro-2-

Synonym hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-
carbonitrile

Molecular Formula C32H23CIN204

Molecular Weight 534.99 g/mol

Appearance Faint yellow to yellow-orange powder

Solubility DMSO: 10 mg/mL, clear

Storage Temperature

Room temperature

Hazard Assessment
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According to the Safety Data Sheet (SDS), LLP-3 is not classified as a hazardous substance or
mixture under the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[1] Consequently, no hazard pictograms, signal words, or hazard statements are
required.[1] However, it is imperative to handle all laboratory chemicals with caution and follow
established safety protocols.

Experimental Protocols for Disposal

The disposal of LLP-3 should be conducted in accordance with all applicable local, regional,
and national regulations. The following is a step-by-step protocol for the proper disposal of
LLP-3 from a research laboratory setting.

Personnel Protective Equipment (PPE): Before beginning the disposal process, ensure the
following PPE is worn:

o Safety glasses

o Standard laboratory coat

» Disposable gloves

Disposal of Unused or Waste LLP-3 (Solid):
» Containerization:

o Place small quantities of unused or waste LLP-3 powder into a clearly labeled, sealed
container. The container should be compatible with chemical waste.

o The label should include the chemical name: "LLP-3 (4-(3,5-Bis(benzyloxy)phenyl)-6-(5-
chloro-2-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)" and indicate that it is
"Non-Hazardous Chemical Waste for Disposal.”

e Waste Stream Segregation:

o Do not mix LLP-3 waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

o Keep solid LLP-3 waste separate from liquid waste.
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o Storage:

o Store the sealed waste container in a designated waste accumulation area within the
laboratory. This area should be away from general laboratory traffic.

e Disposal Request:

o Arrange for the disposal of the chemical waste through your institution's EHS department
or a licensed chemical waste disposal contractor. Follow their specific procedures for
waste pickup and documentation.

Disposal of LLP-3 Solutions (e.g., in DMSO):

o Containerization:

o Collect all liquid waste containing LLP-3 in a dedicated, leak-proof, and clearly labeled
waste container.

o The label must identify the contents, including the solvent (e.g., "LLP-3 in DMSQO") and the
approximate concentration. The container should be marked as "Non-Hazardous
Chemical Waste for Disposal."

o Waste Stream Segregation:

o Do not mix LLP-3 solutions with other solvent waste streams unless compatible and
allowed by your institution's waste management guidelines.

e Storage:

o Store the sealed liquid waste container in a designated area for chemical waste, ensuring
it is segregated from incompatible materials.

» Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
liquid chemical waste.

Disposal of Contaminated Labware:
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e Solid Contaminated Waste (e.g., pipette tips, tubes, gloves):

o Place all solid labware that has come into contact with LLP-3 into a designated, labeled

solid waste container.

o The container should be clearly marked as "Non-Hazardous Chemically Contaminated
Solid Waste."

o Dispose of this waste through your institution's chemical or laboratory waste disposal

stream.
e Empty LLP-3 Vials:

o Empty vials that originally contained LLP-3 should be triple-rinsed with a suitable solvent

(e.g., ethanol or acetone).
o Collect the rinsate as liquid chemical waste and dispose of it as described above.

o After rinsing, the defaced vial can typically be disposed of in the laboratory's glass waste
container. Consult your local EHS guidelines for specific instructions on empty container

disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and steps for the proper disposal
of LLP-3.
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Caption: Logical workflow for

the proper disposal of LLP-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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